molecular formula C22H30O6S2 B13150540 (3-{(1R,2S,3R)-3-Hydroxy-2-[(E)-(S)-3-hydroxy-4-(3-methoxymethyl-phenyl)-but-1-enyl]-5-oxo-cyclopentylsulfanyl}-propylsulfanyl)-acetic acid

(3-{(1R,2S,3R)-3-Hydroxy-2-[(E)-(S)-3-hydroxy-4-(3-methoxymethyl-phenyl)-but-1-enyl]-5-oxo-cyclopentylsulfanyl}-propylsulfanyl)-acetic acid

Cat. No.: B13150540
M. Wt: 454.6 g/mol
InChI Key: HPGFXJSSALETIS-UCWXVSLCSA-N
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Description

This compound is a structurally complex molecule featuring:

  • A cyclopentane ring substituted with hydroxyl (-OH), oxo (=O), and sulfanyl (-S-) groups.
  • An (E)-(S)-configured but-1-enyl chain bearing a 3-methoxymethyl-phenyl moiety.
  • A propylsulfanyl-acetic acid side chain, contributing to its polar and reactive properties.

Properties

Molecular Formula

C22H30O6S2

Molecular Weight

454.6 g/mol

IUPAC Name

2-[3-[(1R,2S,3R)-3-hydroxy-2-[(E,3S)-3-hydroxy-4-[3-(methoxymethyl)phenyl]but-1-enyl]-5-oxocyclopentyl]sulfanylpropylsulfanyl]acetic acid

InChI

InChI=1S/C22H30O6S2/c1-28-13-16-5-2-4-15(10-16)11-17(23)6-7-18-19(24)12-20(25)22(18)30-9-3-8-29-14-21(26)27/h2,4-7,10,17-19,22-24H,3,8-9,11-14H2,1H3,(H,26,27)/b7-6+/t17-,18+,19-,22-/m1/s1

InChI Key

HPGFXJSSALETIS-UCWXVSLCSA-N

Isomeric SMILES

COCC1=CC=CC(=C1)C[C@@H](/C=C/[C@H]2[C@@H](CC(=O)[C@@H]2SCCCSCC(=O)O)O)O

Canonical SMILES

COCC1=CC=CC(=C1)CC(C=CC2C(CC(=O)C2SCCCSCC(=O)O)O)O

Origin of Product

United States

Biological Activity

The compound (3-{(1R,2S,3R)-3-Hydroxy-2-[(E)-(S)-3-hydroxy-4-(3-methoxymethyl-phenyl)-but-1-enyl]-5-oxo-cyclopentylsulfanyl}-propylsulfanyl)-acetic acid (referred to as "Compound A") is a complex organic molecule with potential therapeutic applications. This article discusses its biological activity, including anti-cancer properties, mechanisms of action, and relevant case studies.

Chemical Structure

Compound A features a unique structural configuration that includes hydroxy groups, a cyclopentyl moiety, and sulfanyl groups. The presence of methoxy and hydroxy substituents suggests potential interactions with biological systems.

Anti-Cancer Properties

Recent studies have highlighted the anti-cancer potential of compounds similar to Compound A. For instance, methoxystilbene derivatives exhibit significant cytotoxic effects against various cancer cell lines, including ovarian and breast cancers. These compounds induce apoptosis and inhibit cell proliferation through multiple pathways.

Key Findings:

  • Cytotoxicity: Compound A and its derivatives have demonstrated cytotoxic effects in vitro against cancer cell lines such as SKOV-3 (ovarian cancer) and MCF-7 (breast cancer) .
  • Mechanism of Action: The anti-proliferative effects are associated with the induction of G2/M phase cell cycle arrest and modulation of key signaling pathways involved in apoptosis .

The biological activity of Compound A can be attributed to several mechanisms:

  • Apoptosis Induction: Like other methoxystilbene derivatives, Compound A may trigger apoptosis through the intrinsic pathway involving mitochondrial membrane potential disruption and activation of caspases.
  • Cell Cycle Arrest: Studies suggest that Compound A can induce G2/M phase arrest in cancer cells, preventing further proliferation .
  • Gene Expression Modulation: The compound has been shown to regulate the expression of genes related to cell survival and apoptosis, such as SMAD7 and THBS1 .

Case Studies

Several studies have explored the effects of similar compounds on cancer cells:

  • Study 1: A study on DMU-214 (a methoxystilbene) revealed its ability to inhibit migration and proliferation in SKOV-3 cells. The compound down-regulated genes associated with cancer progression, suggesting a similar mechanism may be applicable to Compound A .
  • Study 2: Research indicates that methoxystilbenes can enhance the efficacy of traditional chemotherapeutics like cisplatin by sensitizing resistant cancer cells .

Data Table: Biological Activity Overview

Activity Effect Cell Line Reference
CytotoxicityInduces apoptosisSKOV-3
Cell Cycle ArrestG2/M phase arrestMCF-7
Gene Expression ModulationUp-regulates SMAD7, THBS1SKOV-3

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Functional Group Analysis

The compound shares functional and structural motifs with several bioactive molecules:

Compound Molecular Formula Key Functional Groups Biological Activity Reference
Target Compound C₂₃H₃₀O₆S₂ Cyclopentane, sulfanyl, hydroxyl, oxo, methoxymethyl-phenyl Hypothesized anti-inflammatory/antimicrobial
U 68215 C₂₈H₃₈O₇ Cyclopenta[g]naphthalene, hydroxyl, cyclohexyl Unknown (pharmaceutical intermediate)
3-O-Feruloylquinic Acid C₁₇H₂₀O₉ Cyclohexane, hydroxyl, methoxyphenyl Antioxidant, anti-inflammatory
[(1R)-2-methoxy-...]phosphonic Acid C₁₃H₁₉N₂O₈P Cyclopentane, phosphonic acid, pyrimidinone Enzyme inhibition (kinases/nucleases)
Key Observations:

Cyclopentane vs.

Sulfanyl vs. Phosphonic Acid Groups : Sulfanyl (-S-) groups enhance nucleophilicity and metal chelation, whereas phosphonic acid groups in analogs like improve enzyme inhibition via charge interactions.

Stereochemical Complexity : The (1R,2S,3R) configuration distinguishes the target compound from simpler analogs like feruloylquinic acid, which lack defined stereocenters in their side chains .

Pharmacokinetic and Physicochemical Comparisons

  • Polarity: The acetic acid moiety increases water solubility compared to non-polar analogs like U 68215 .
  • Metabolic Stability: The methoxymethyl-phenyl group may reduce oxidative metabolism relative to hydroxylated phenylpropenoids in Populus buds .

Q & A

Q. How to integrate real-time analytics (PAT) into continuous-flow synthesis?

  • Methodology : Implement process analytical technology (PAT) tools like inline FTIR or Raman spectroscopy to monitor intermediate formation. Use feedback loops to adjust residence time or reagent stoichiometry dynamically .

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